Cas no 153119-21-2 (Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI))

• Product name: Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI)
• CAS No: 153119-21-2
• MF: C₃₂H₃₀N₄O₂S₂
• MW: 566.736204624176
• CID: 99022
• PubChem ID: 15219689

Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner salt)(9CI)
• 1-(4-PHENYL-2-PIPERIDINO-THIAZOL-5-YL)-3-(2,5-DIHYDRO-4-PHENYL-2-PIPERIDIN-1-YLIDENE-ONIUM-THIAZOLE-5-YLIDENE)-2-OXO-CY...
• 1-(4-Phenyl-2-piperidino-thiazol-5-yl)-3-(2,5-dihydro-4-phenyl-2-piperidin-1-ylidene-onium-thiazole-5-ylidene)-2-oxo-cyclobuten-4-olate
• Cyclobutenediylium,1,3-dihydroxy-2,4-bis[4-phenyl-2-(1-piperidinyl)-5-thiazolyl]-, bis(inner s...
• 153119-21-2
• (4E)-3-Oxo-4-(4-phenyl-2-piperidin-1-ium-1-ylidene-1,3-thiazol-5-ylidene)-2-(4-phenyl-2-piperidin-1-yl-1,3-thiazol-5-yl)cyclobuten-1-olate
• (4Z)-3-Oxo-4-[4-phenyl-2-(1-piperidiniumylidene)-1,3-thiazol-5(2H)-ylidene]-2-[4-phenyl-2-(1-piperidinyl)-1,3-thiazol-5-yl]-1-cyclobuten-1-olate

• Inchi： InChI=1S/C32H30N4O2S2/c37-27-23(29-25(21-13-5-1-6-14-21)33-31(39-29)35-17-9-3-10-18-35)28(38)24(27)30-26(22-15-7-2-8-16-22)34-32(40-30)36-19-11-4-12-20-36/h1-2,5-8,13-16H,3-4,9-12,17-20H2
• InChI Key： JFZZYCIPVITXTG-UHFFFAOYSA-N
• SMILES： C1CCN(C2=NC(C3=CC=CC=C3)=C(C3C(=O)/C(=C4\S/C(=[N+]5\CCCCC\5)/N=C\4C4=CC=CC=C4)/C=3[O-])S2)CC1

Computed Properties

• Exact Mass: 566.18100
• Monoisotopic Mass: 566.18101856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 125Ų

Experimental Properties

• PSA: 125.17000
• LogP: 6.02670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Diarylheptanoids Linear diarylheptanoids